Cas no 1269292-72-9 (6-Amino-2-(trifluoromethyl)pyrimidine-4-carboxylic acid)

6-Amino-2-(trifluoromethyl)pyrimidine-4-carboxylic acid structure
1269292-72-9 structure
Product Name:6-Amino-2-(trifluoromethyl)pyrimidine-4-carboxylic acid
CAS No:1269292-72-9
MF:C6H4F3N3O2
MW:207.110071182251
CID:2952685
PubChem ID:56956170
Update Time:2025-04-21

6-Amino-2-(trifluoromethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6 -氨基- 2 -(三氟甲基)嘧啶- 4 -羧酸
    • 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylic acid
    • 4-Pyrimidinecarboxylic acid, 6-amino-2-(trifluoromethyl)-
    • JLTGFYOXHZJVFL-UHFFFAOYSA-N
    • 1269292-72-9
    • 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylicacid
    • DTXSID601195684
    • 6-Amino-2-(trifluoromethyl)pyrimidine-4-carboxylic acid
    • Inchi: 1S/C6H4F3N3O2/c7-6(8,9)5-11-2(4(13)14)1-3(10)12-5/h1H,(H,13,14)(H2,10,11,12)
    • InChI Key: JLTGFYOXHZJVFL-UHFFFAOYSA-N
    • SMILES: FC(C1N=C(C=C(C(=O)O)N=1)N)(F)F

Computed Properties

  • Exact Mass: 207.02556087Da
  • Monoisotopic Mass: 207.02556087Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 89.1
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